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Compound of Interest

Compound Name: 3-Cyano-6-methylchromone

Cat. No.: B1582570 Get Quote

An Objective Guide to the Spectroscopic Comparison of Synthesized vs. Commercial 3-Cyano-
6-methylchromone

Introduction
3-Cyano-6-methylchromone (CAS 50743-18-5) is a heterocyclic compound of significant

interest in medicinal chemistry and materials science.[1] Its chromone scaffold is a core

structure in numerous pharmacologically active molecules, and the cyano group provides a

versatile handle for further synthetic modifications.[2] This compound serves as a key

intermediate in the development of novel therapeutics, including potential anti-inflammatory

and anti-cancer agents, and its fluorescent properties make it valuable for creating probes in

biological imaging.[1][3]

Given its importance, researchers may choose to either purchase 3-Cyano-6-
methylchromone from commercial vendors or synthesize it in-house to meet specific research

needs or for cost-effectiveness. In either case, rigorous verification of the compound's identity

and purity is paramount. Discrepancies in purity, the presence of residual starting materials, or

synthetic byproducts can significantly impact experimental outcomes.

This guide provides an in-depth spectroscopic comparison between a laboratory-synthesized

sample of 3-Cyano-6-methylchromone and a commercially procured, high-purity standard.

We will detail a reliable synthetic protocol and employ a suite of analytical techniques—Nuclear

Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass

Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy—to conduct a thorough
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characterization. The objective is to provide researchers with a practical framework for

validating their own materials, explaining the causality behind experimental choices and

interpreting spectroscopic data with confidence.

Molecular Structure of 3-Cyano-6-methylchromone
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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